Cas no 10351-88-9 (Phyllanthin)

• Product Name: Phyllanthin
• CAS No: 10351-88-9
• MF: C₂₄H₃₄O₆
• MW: 418.523168087006
• MDL: MFCD17166965
• CID: 196196
• PubChem ID: 329750834
• Update Time: 2025-05-28

Phyllanthin Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(2S,3S)-2,3-bis(methoxymethyl)-1,4-butanediyl]bis[3,4-dimethoxy-
• PHYLLANTHIN
• (2S,3S)-(+)-1,4-Dimethoxy-2,3-diveratrylbutane
• PHYLLANTHIN(P)
• PHYLLANTHIN(P) PrintBack
• phyllantin
• NSC 619043
• [ "" ]
• NSC619043
• 75O1TFF47Z
• NCI60_005684
• C24H34O6
• Phyllanthin, analytical standard
• 4-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-1,2-dimethoxybenzene
• Benzene, 1,1'-(2,3-bis(methoxymethyl)-1,4-butanediyl)bis(3,4-dimethoxy-, (S-(R*,R*))-
• W1810
• C10746
• Phyllanthin, United States Pharmacopeia (USP) Reference Standard
• Benzene,1,1'-[(2S,3S)-2,3-bis(meth
• PHYLLANTHIN (CONSTITUENT OF PHYLLANTHUS AMARUS) [DSC]
• BENZENE, 1,1'-((2S,3S)-2,3-BIS(METHOXYMETHYL)-1,4-BUTANEDIYL)BIS(3,4-DIMETHOXY-
• HY-N4107
• MS-27324
• PHYLLANTHIN [USP-RS]
• CHEBI:8177
• DTXSID001319088
• CS-0032115
• UNII-75O1TFF47Z
• NSC-619043
• A1-06840
• AC1L7DK7
• 3,3',4,4',9,9'-Hexamethoxylignan
• PHYLLANTHIN (CONSTITUENT OF PHYLLANTHUS AMARUS)
• Tetra-O-methylsecoisolariciresinol
• AKOS032948449
• 4-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-1,2-dimethoxy-benzene
• PHYLLANTHIN (USP-RS)
• CHEMBL1253999
• 10351-88-9
• Q27107847
• BUTANE, 1,4-DIMETHOXY-2,3-DIVERATRYL-, (2S,3S)-(+)-
• 3,3',4,4',9,9'-Hexahydroxylignan; (8S,8'S)-form, Hexa-Me ether
• KFLQGJQSLUYUBF-WOJBJXKFSA-N
• DA-56827
• Phyllanthin

• MDL： MFCD17166965
• Inchi： 1S/C24H34O6/c1-25-15-19(11-17-7-9-21(27-3)23(13-17)29-5)20(16-26-2)12-18-8-10-22(28-4)24(14-18)30-6/h7-10,13-14,19-20H,11-12,15-16H2,1-6H3/t19-,20-/m1/s1
• InChI Key： KFLQGJQSLUYUBF-WOJBJXKFSA-N
• SMILES： O(C)C[C@@H](CC1C=CC(=C(C=1)OC)OC)[C@@H](COC)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 418.23600
• Monoisotopic Mass: 418.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 418.5
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Powder
• Density: 1.069
• Melting Point: 96 ºC
• Boiling Point: 530.6°Cat760mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.516
• PSA: 55.38000
• LogP: 4.03140
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Phyllanthin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans

Additional information on Phyllanthin

Comprehensive Analysis of Phyllanthin (CAS No. 10351-88-9): Properties, Applications, and Research Insights

Phyllanthin (CAS No. 10351-88-9) is a bioactive lignan compound predominantly extracted from the plant Phyllanthus amarus, a herb widely used in traditional medicine. With increasing interest in natural therapeutics, Phyllanthin has garnered attention for its potential hepatoprotective, anti-inflammatory, and antioxidant properties. Researchers and healthcare professionals are exploring its mechanisms of action, particularly in liver health and metabolic disorders, aligning with the growing demand for plant-derived supplements.

The molecular structure of Phyllanthin (C₂₄H₃₀O₇) features a dibenzylbutyrolactone skeleton, which contributes to its unique pharmacological profile. Studies highlight its ability to modulate enzymes like cytochrome P450, making it a subject of interest in drug metabolism research. As consumers increasingly search for "natural liver support compounds" or "Phyllanthin benefits for fatty liver," this compound’s relevance in nutraceutical formulations continues to rise.

In recent years, Phyllanthin has been investigated for its role in managing oxidative stress and inflammation, two key factors linked to chronic diseases. Its potential synergy with other phytochemicals, such as hypophyllanthin, enhances its therapeutic value. Online queries like "Phyllanthin vs. silymarin for liver health" reflect comparative interest among users seeking evidence-based alternatives to conventional supplements.

From an industrial perspective, Phyllanthin extraction and purification methods are critical to ensuring product efficacy. Advanced techniques like HPLC and mass spectrometry are employed to standardize its concentration in herbal extracts, addressing concerns about "Phyllanthin supplement quality control." Regulatory bodies emphasize the need for standardized extracts to meet safety and potency benchmarks, a topic frequently discussed in phytopharmaceutical forums.

Emerging trends also link Phyllanthin to metabolic syndrome research, particularly in glucose and lipid metabolism. Preclinical studies suggest its ability to improve insulin sensitivity, resonating with searches like "natural compounds for diabetes management." However, further clinical trials are needed to validate these findings, a gap often highlighted in scientific literature.

Environmental and sustainability factors further influence the Phyllanthin market. Ethical sourcing of Phyllanthus amarus and eco-friendly extraction methods are becoming priorities, as seen in searches for "sustainable Phyllanthin production." This aligns with the broader shift toward green chemistry in the nutraceutical industry.

In conclusion, Phyllanthin (CAS No. 10351-88-9) represents a promising intersection of traditional medicine and modern science. Its multifaceted applications—from liver health to metabolic support—coupled with rigorous quality standards, position it as a key player in the evolving landscape of natural therapeutics. As research progresses, addressing user queries like "how to identify pure Phyllanthin" or "Phyllanthin dosage guidelines" will be essential for bridging knowledge gaps and fostering informed consumer choices.